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Compound of Interest

Compound Name: Sabizabulin hydrochloride

Cat. No.: B15566203

For researchers and scientists engaged in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Sabizabulin hydrochloride (also known as VERU-111 or ABI-231), a potent, orally
bioavailable tubulin inhibitor. Adherence to these procedures is critical to minimize exposure
risk and ensure the integrity of your research.

Immediate Safety and Personal Protective
Equipment (PPE)

While some safety data sheets (SDS) may classify Sabizabulin hydrochloride as non-
hazardous under the Globally Harmonized System (GHS), it is prudent to handle this potent
compound with a high degree of caution due to its biological activity at low nanomolar
concentrations. The following PPE is mandatory when handling Sabizabulin hydrochloride in
solid or solution form.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile or
other chemically resistant

gloves.

Prevents skin contact and
absorption. The outer glove
should be changed
immediately upon
contamination.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from splashes or
airborne particles of the

compound.

Body Protection

A fully buttoned lab coat,
preferably a disposable, low-

permeability gown.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.

Minimizes the risk of inhaling
the powdered compound or

aerosols from solutions.

Operational Plan: From Receipt to Experiment

A clear, step-by-step operational plan is crucial for the safe handling of Sabizabulin

hydrochloride.

Receiving and Storage

« Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store Sabizabulin hydrochloride in a tightly sealed container in a cool, well-

ventilated area, away from direct sunlight and sources of ignition. Recommended storage

temperatures are 4°C for the solid form. For solutions in solvents like DMSO, storage at

-20°C or -80°C is recommended for long-term stability.[1]

o Labeling: Ensure the container is clearly labeled with the compound name, CAS number

(1332881-26-1 for the free base), and any relevant hazard warnings.

Preparation of Solutions
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Designated Area: All weighing and solution preparation activities must be conducted in a
designated area within a certified chemical fume hood.

Weighing: Use an analytical balance with a draft shield. Use anti-static weigh paper or a
weighing boat.

Dissolving: Sabizabulin is soluble in DMSO.[2] To prepare a stock solution, add the
appropriate volume of DMSO to the solid compound. Ensure the vial is securely capped and
vortex or sonicate until the solid is completely dissolved. For aqueous buffers, it is advisable
to first dissolve the compound in a small amount of DMSO and then perform a serial dilution
in the aqueous medium.

Experimental Use

Containment: All experiments involving Sabizabulin hydrochloride should be performed
with appropriate containment measures to prevent the generation of aerosols.

Handling Liquids: Use calibrated pipettes with disposable tips. Avoid creating splashes or
aerosols.

Decontamination: After each use, decontaminate all surfaces and non-disposable equipment
that may have come into contact with the compound. A 70% ethanol solution is generally
effective for wiping down surfaces.

Emergency Procedures

In the event of accidental exposure, immediate action is critical.
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Exposure Type

First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

open. Seek prompt medical attention.[1]

Skin Contact

Remove contaminated clothing and rinse the
affected skin area thoroughly with large
amounts of water. Seek medical attention if

irritation persists.[1]

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide respiratory support. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Wash out the mouth
with water and seek immediate medical

attention.[1]

Spill

For small spills, absorb the material with an inert
absorbent (e.g., vermiculite, sand) and place it
in a sealed container for disposal. For larger
spills, evacuate the area and contact your
institution's environmental health and safety
(EHS) department.

Disposal Plan

Proper disposal of Sabizabulin hydrochloride and all contaminated materials is essential to

prevent environmental contamination and accidental exposure.

o Waste Segregation: All waste contaminated with Sabizabulin hydrochloride must be

treated as hazardous chemical waste. This includes:

o Unused or expired solid compound and solutions.

o Contaminated PPE (gloves, lab coats, etc.).

o Disposable labware (pipette tips, tubes, etc.).
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o Cleaning materials from decontamination and spill cleanup.

o Waste Containers:
o Solid Waste: Collect in a dedicated, clearly labeled hazardous waste container.

o Liquid Waste: Collect in a sealed, properly labeled hazardous waste container. Do not mix
with other chemical waste streams unless compatible.

o Sharps: Any contaminated needles or other sharps must be placed in a designated sharps
container for hazardous chemical waste.

» Final Disposal: Follow your institution's guidelines for the disposal of hazardous chemical
waste. This typically involves collection by a certified hazardous waste disposal service.

Visualizing the Workflow

To provide a clear and concise overview of the handling process, the following diagrams
illustrate the key workflows.
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Sabizabulin Hydrochloride Handling Workflow
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Caption: A logical workflow for the safe handling of Sabizabulin hydrochloride.
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Emergency Response for Sabizabulin Exposure

Accidental Exposure Occurs

Evacuate Area (if necessary) Administer First Aid (as per table)

Seek Immediate Medical Attention

Report to Supervisor & EHS

Click to download full resolution via product page

Caption: Immediate steps to take in case of accidental exposure to Sabizabulin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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